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Compound of Interest

Compound Name: 6-methoxy-3-methyl-1H-indole

CAS No.: 2400-36-4

Cat. No.: B3050157

Get Quote

Executive Summary
6-Methoxy-3-methyl-1H-indole is a lipophilic, electron-rich indole derivative.[1] Its solubility

behavior is governed by the hydrophobic indole core and the methyl group at C3, modulated

slightly by the electron-donating methoxy group at C6. It exhibits excellent solubility in polar

aprotic solvents (DMSO, DMF) and chlorinated solvents (DCM, Chloroform), moderate

solubility in alcohols, and negligible solubility in water.

CAS Number: 2400-36-4[1][2][3]

Molecular Formula: C₁₀H₁₁NO[1][4]

Molecular Weight: 161.20 g/mol [1][2][4]

Primary Application: Synthetic intermediate for pharmaceutical alkaloids; fluorescent probe

precursor.[1]

Physicochemical Profile & Solubility Logic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3050157#bc-rfq
https://www.benchchem.com/product/b3050157/docs?utm_src=pdf-body#technical-guide-solubility-handling-of-6-methoxy-3-methyl-1h-indole
https://en.wikipedia.org/wiki/Skatole
https://en.wikipedia.org/wiki/Skatole
http://lookchemicals.com/products/2400-36-4.html
https://www.chemicalbook.com/CASEN_2400-36-4.htm
https://en.wikipedia.org/wiki/Skatole
https://www.myskinrecipes.com/shop/en/indole-derivatives/210425-6-methoxy-3-methyl-1h-indole.html
https://en.wikipedia.org/wiki/Skatole
http://lookchemicals.com/products/2400-36-4.html
https://www.myskinrecipes.com/shop/en/indole-derivatives/210425-6-methoxy-3-methyl-1h-indole.html
https://en.wikipedia.org/wiki/Skatole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050157?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Understanding the molecular properties is essential for predicting solubility in novel solvent

systems.[1]

Property Value / Characteristic Impact on Solubility

LogP (Predicted) ~2.60 – 2.90

Lipophilic. Prefers organic

phases.[1] Partitions poorly

into aqueous media.[1]

H-Bond Donors 1 (Indole NH)

Capable of H-bonding with

acceptors (DMSO, Acetone),

enhancing solubility in polar

aprotic solvents.[1]

H-Bond Acceptors 2 (Methoxy O, Indole N)

The methoxy group increases

polarity relative to 3-

methylindole, improving

solubility in alcohols (MeOH,

EtOH).[1]

Melting Point ~88–95 °C (Estimated)*

Solid at room temperature.[1]

Low melting point facilitates

dissolution upon gentle

warming.[1]

Boiling Point 308.5 °C (at 760 mmHg)

High boiling point requires

high-vacuum for distillation;

recrystallization is preferred for

purification.[1]

*Note: While specific experimental MP data for the free base is variable in literature, analogs

like 3-methylindole (MP 95°C) and 6-methoxyindole (MP 91°C) suggest a range of 90±5°C.

Solvent Compatibility & Classification
The following table categorizes solvents based on their efficacy for dissolving 6-methoxy-3-
methyl-1H-indole.

Solubility Classification Table
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Solvent Class Solvents Solubility Rating Application

Polar Aprotic DMSO, DMF, DMAc
Excellent (>100

mg/mL)

Primary Choice. Ideal

for stock solutions

(10-50 mM) for

biological assays.[1]

Chlorinated
Dichloromethane

(DCM), Chloroform
High (>50 mg/mL)

Reaction solvent;

liquid-liquid extraction

(organic phase).[1]

Esters Ethyl Acetate (EtOAc) Good

Extraction; "Good"

solvent in

recrystallization pairs.

[1]

Alcohols Methanol, Ethanol Moderate

Reaction solvent;

"Good" solvent in

recrystallization (when

heated).[1]

Ethers THF, Diethyl Ether Moderate

Reaction solvent (e.g.,

Grignard, reduction).

[1]

Alkanes
Hexanes, Heptane,

Pentane
Poor / Insoluble

Anti-solvent. Used to

precipitate the

compound during

recrystallization.[1]

Aqueous Water, PBS, Saline Insoluble

Aqueous layer in

extractions; requires

co-solvent (DMSO) for

bioassays.[1]

Solubility Decision Tree

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.wikipedia.org/wiki/Skatole
https://en.wikipedia.org/wiki/Skatole
https://en.wikipedia.org/wiki/Skatole
https://en.wikipedia.org/wiki/Skatole
https://en.wikipedia.org/wiki/Skatole
https://en.wikipedia.org/wiki/Skatole
https://en.wikipedia.org/wiki/Skatole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050157?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Select Solvent for
6-Methoxy-3-methyl-1H-indole What is the purpose?

Biological Assay
(Stock Solution)
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(Reaction)

Purification
(Recrystallization)

DMSO or DMF
(Store at -20°C)

High Conc.

DCM or THF
(Standard)

Inert/Soluble

Solvent Pair:
EtOAc (Hot) + Hexane (Cold)

Precipitation
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Figure 1: Decision matrix for solvent selection based on experimental intent.[1]

Experimental Protocols
Protocol A: Preparation of 50 mM Stock Solution
(DMSO)
For biological assays (cell culture, enzymatic inhibition).

Calculate Mass: To prepare 1 mL of 50 mM stock:

[1]

Weighing: Weigh ~8.1 mg of 6-methoxy-3-methyl-1H-indole into a sterile amber glass vial

(protect from light).

Dissolution: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).

Mixing: Vortex for 30 seconds. The solid should dissolve instantly, forming a clear, slightly

yellow solution.

Troubleshooting: If particles remain, sonicate for 1 minute at room temperature.

Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C

or -80°C.

Stability:[1][5][6] Stable for >6 months at -20°C if protected from moisture and light.[1]
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Protocol B: Recrystallization (Purification)
For purifying crude material synthesized via Fischer Indole Synthesis.[1]

Solvent System: Ethyl Acetate (Solvent) / Hexanes (Anti-solvent).[1]

Dissolution: Place crude solid in a round-bottom flask. Add the minimum amount of Ethyl

Acetate required to dissolve the solid at near-boiling temperature (~75°C).[1]

Filtration (Optional): If insoluble particles (e.g., salts) are present, filter the hot solution

through a glass wool plug or sintered funnel.

Precipitation: Remove from heat. While still warm, add Hexanes dropwise until a faint

turbidity (cloudiness) persists.

Crystal Growth: Add 1-2 drops of Ethyl Acetate to clear the solution. Cap the flask and allow

it to cool slowly to room temperature on a cork ring.

Harvesting: Once at room temperature, place the flask in an ice bath (0°C) for 1 hour to

maximize yield. Filter the crystals via vacuum filtration and wash with cold Hexanes.[1]

Drying: Dry under high vacuum to remove solvent residues.[1]

Recrystallization Workflow Diagram
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1. Dissolve Crude Solid
in Hot Ethyl Acetate

2. Add Hexanes (Anti-solvent)
until turbid

3. Cool Slowly to RT
then 0°C (Ice Bath)

4. Vacuum Filter &
Wash with Cold Hexanes

Click to download full resolution via product page

Figure 2: Step-by-step purification workflow using the solvent/anti-solvent method.

Critical Handling & Stability
Oxidation Sensitivity: Indoles, particularly electron-rich ones like 6-methoxy-3-methylindole,

are prone to oxidation at the C2 position or polymerization upon prolonged exposure to air

and light.

Recommendation: Store solid under an inert atmosphere (Argon or Nitrogen).[1]

Light Sensitivity: The compound may darken (turn brown/red) upon exposure to light.[1]

Recommendation: Use amber vials or wrap containers in aluminum foil.

Acid Sensitivity: While stable in weak acids, strong mineral acids can induce polymerization

or dimerization (similar to skatole).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Solubility & Handling of 6-Methoxy-3-
methyl-1H-indole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050157/docs#technical-guide-solubility-handling-of-
6-methoxy-3-methyl-1h-indole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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